Cas no 117205-01-3 (Cobalt, [ethanedioato(2-)-κO1,κO2]-, hydrate (1:2))

• Product Name: Cobalt, [ethanedioato(2-)-κO1,κO2]-, hydrate (1:2)
• CAS No: 117205-01-3
• MF: C₂H₄CoO₆
• MW: 182.982762336731
• CID: 5271934
• Update Time: 2025-08-03

Cobalt, [ethanedioato(2-)-κO1,κO2]-, hydrate (1:2) Chemical and Physical Properties

Names and Identifiers

• Cobalt(II) oxalate dihydrate
• cobalt(2+);oxalate;dihydrate
• cobalt oxalate dihydrate
• Cobalt(II) oxalate dihydrate, Puratronic
• Cobalt(II) oxalate dihydrate, Reagent Grade
• Cobalt, [ethanedioato(2-)-
• EO1,
• EO2]-, dihydrate
• Cobalt, [ethanedioato(2-)-κO1,κO2]-, hydrate (1:2)

• Inchi： 1S/C2H2O4.Co.2H2O/c3-1(4)2(5)6;;;/h(H,3,4)(H,5,6);;2*1H2/q;+2;;/p-2
• InChI Key： MWHSMSAKVHVSAS-UHFFFAOYSA-L
• SMILES： [Co+2].[O-]C(C(=O)[O-])=O.O.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 60.5
• Topological Polar Surface Area: 82.3

Additional information on Cobalt, [ethanedioato(2-)-κO1,κO2]-, hydrate (1:2)

Cobalt Ethanedioato Hydrate (CAS No. 117205-01-3): A Comprehensive Overview

The compound Cobalt Ethanedioato Hydrate (CAS No. 117205-01-3) is a coordination complex that has garnered significant attention in the fields of materials science and chemistry due to its unique structural and functional properties. This compound, also referred to as cobalt(II) ethanedioate hydrate, consists of a cobalt ion coordinated by ethanedioate ligands in a specific geometric arrangement. The presence of water molecules in the structure, as indicated by the "(hydrate)" designation, plays a crucial role in stabilizing the complex and influencing its physical and chemical properties.

Recent studies have highlighted the importance of ethanedioato ligands in metal coordination chemistry. These ligands, derived from oxalic acid, are known for their ability to form stable complexes with transition metals like cobalt. The κO1 and κO2 notation in the compound's name signifies the specific oxygen atoms of the ethanedioato ligand that are involved in bonding with the cobalt ion. This particular coordination mode contributes to the compound's magnetic and electronic properties, making it a subject of interest for researchers exploring advanced materials.

The synthesis of cobalt ethanedioato hydrate typically involves the reaction of cobalt salts with oxalic acid under controlled conditions. The process often requires careful adjustment of pH and temperature to ensure the formation of the desired hydrate structure. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, which align with current trends toward sustainable chemical practices.

In terms of applications, cobalt ethanedioato hydrate has found utility in various fields. In materials science, it serves as a precursor for synthesizing cobalt-based nanoparticles, which are valuable in catalysis and energy storage applications. For instance, recent research has demonstrated its potential as a catalyst in electrochemical reactions, particularly in hydrogen evolution reactions (HER). Additionally, its magnetic properties make it a candidate for use in magnetic storage devices and sensors.

The structural characterization of this compound has been extensively studied using techniques such as X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FTIR), and thermogravimetric analysis (TGA). These studies have provided insights into its crystallographic features, thermal stability, and phase transitions upon dehydration. Understanding these properties is essential for optimizing its use in technological applications.

One area where cobalt ethanedioato hydrate has shown promise is in biomedicine. Its ability to act as a precursor for bioactive cobalt nanoparticles has opened avenues for its use in drug delivery systems and imaging agents. Recent studies have explored its compatibility with biological systems and its potential for targeted drug delivery, although further research is needed to fully realize these applications.

In conclusion, cobalt ethanedioato hydrate (CAS No. 117205-01-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional properties make it an attractive subject for ongoing research and development efforts. As advancements in materials science continue to unfold, this compound is expected to play an increasingly important role in shaping future technologies.